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Compound of Interest

Compound Name: OXYOCTALINE FORMATE

Cat. No.: B1582655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Oxyoctaline Formate (CAS 65405-72-3) is a synthetic chemical compound primarily utilized

as a fragrance ingredient. This document provides a comprehensive technical overview of its

known properties, including chemical and physical characteristics, olfactory profile, and

available toxicological data. While its primary application is in the fragrance industry, this paper

consolidates the available scientific information to serve as a foundational resource for

researchers and professionals in various scientific disciplines. Due to the proprietary nature of

its commercial synthesis and the limited scope of publicly available research, this guide

focuses on established data and does not extrapolate to potential, unverified pharmaceutical

applications.

Chemical and Physical Properties
Oxyoctaline Formate is a semi-volatile ester of a substituted hexahydronaphthalene alcohol.

[1] It is a clear to pale yellow liquid with a molecular formula of C₁₅H₂₄O₂ and a molecular

weight of 236.3 g/mol .[1]
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Property Value Source

CAS Number 65405-72-3 [1][2][3]

Molecular Formula C₁₅H₂₄O₂ [1]

Molecular Weight 236.3 g/mol [1]

Appearance Clear to pale yellow liquid [1]

Boiling Point 288 °C [4]

Flash Point 132.22 °C (270 °F) [5]

Specific Gravity 1.030 - 1.035 @ 25 °C [5]

Refractive Index 1.502 - 1.505 @ 20 °C [5]

Vapor Pressure 0.0011 hPa [2]

Log P (o/w) 5 [2]

Water Solubility
15 mg/L @ 20 °C

(experimental)
[5]

Solubility Soluble in alcohol [5]

Olfactory Profile
Oxyoctaline Formate is characterized by a woody and ambery scent with dry, dusty, and

powdery nuances.[1] It is described as having a subtle olibanum-like character and is used in

perfumery to blend and support other woody notes, as well as to fix and modify the drydown of

fragrance compositions.[1]
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Olfactory Characteristic Description

Odor Type Woody, Ambery

Odor Profile
Dry, dusty, powdery, with a subtle olibanum-like

character

Odor Strength Medium

Tenacity on Blotter 1 week

Synthesis and Manufacturing
Oxyoctaline Formate is a synthetic fragrance material developed by Givaudan.[1] While the

specific, industrial-scale synthesis protocols are proprietary, a plausible general workflow for

the synthesis of an ester like Oxyoctaline Formate involves the esterification of the

corresponding alcohol.

Reactants

Process

Products

(2,4a,5,8a-Tetramethyl-1,2,3,4,7,8-hexahydronaphthalen-1-ol)

Acid-Catalyzed
Esterification

Formic Acid

Oxyoctaline Formate Water

Byproduct
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Caption: A generalized workflow for the synthesis of Oxyoctaline Formate.

Toxicological and Safety Data
The safety of Oxyoctaline Formate has been assessed for its use as a fragrance ingredient.

The Research Institute for Fragrance Materials (RIFM) has concluded that it is not genotoxic.[6]

Endpoint Result Species Source

Acute Oral Toxicity

(LD50)
>= 5000 mg/kg Rat [3]

Skin

Corrosion/Irritation

Causes mild skin

irritation
Not specified [3]

Serious Eye

Damage/Irritation
Mild eye irritation Rabbit [3]

Genotoxicity Not genotoxic In vitro [6]

Phototoxicity Not phototoxic Guinea Pigs [6]

Photoallergenicity Not photoallergenic Guinea Pigs [6]

The substance is classified as very toxic to aquatic life with long-lasting effects.[3]

Stability and Reactivity
Oxyoctaline Formate is chemically stable under normal conditions.[1] It demonstrates good

stability in various consumer product bases, as detailed in the table below.
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Product Base pH Stability

Acid Cleaner 2 Moderate

Fabric Conditioner 3 Moderate

Antiperspirant 3.5 Poor

Shampoo 6 Medium

APC (All-Purpose Cleaner) 9 Medium

Fabric Detergent Liquid 9 Medium

Soap 10 Good

Powder Detergent 10.5 Good

Liquid Bleach 11 Poor

Regulatory Information
Regulatory Body/List Status

IFRA (International Fragrance Association)
Not restricted under current standards (51st

Amendment)[1]

EU Allergen Listing
Not listed as one of the 26 declarable

allergens[1]

CLP/GHS Classification
Not classified as a sensitizer or toxic under

current ECHA listings[1]

Potential Research Directions
While Oxyoctaline Formate is well-characterized within the fragrance industry, its biological

activities beyond olfaction are largely unexplored in publicly accessible literature. The tetralin

moiety, a core structural feature of Oxyoctaline Formate, is present in some compounds with

reported biological activities, including potential anticancer properties.[7][8] However, it is

crucial to note that these findings are not directly applicable to Oxyoctaline Formate and any

investigation into its potential pharmacological effects would require dedicated research.
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Future research could explore:

The metabolic fate of Oxyoctaline Formate in biological systems.

Screening for potential interactions with a broader range of biological targets beyond

olfactory receptors.

Comparative studies with other tetralin derivatives to understand structure-activity

relationships.

Oxyoctaline Formate
(Known Fragrance Ingredient)

Metabolic
Fate Studies

Biological Target
Screening

Structure-Activity
Relationship Studies

Potential New
Applications

Click to download full resolution via product page

Caption: Potential avenues for future research on Oxyoctaline Formate.

Conclusion
Oxyoctaline Formate is a well-established synthetic fragrance ingredient with a

comprehensive, though narrowly focused, set of available data. Its properties are primarily

documented in the context of its application in perfumery. For the broader scientific community,

this compound represents a structurally interesting molecule with a tetralin core, a motif found

in various biologically active compounds. This technical whitepaper serves as a consolidated

source of current knowledge on Oxyoctaline Formate, highlighting the need for further

research to explore its properties beyond its current applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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